N-{[(3S*,4S*)-3-hydroxypiperidin-4-yl]methyl}-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-[[(3S,4S)-3-hydroxypiperidin-4-yl]methyl]-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C15H20N2O3/c18-13-9-16-5-3-12(13)8-17-15(19)11-1-2-14-10(7-11)4-6-20-14/h1-2,7,12-13,16,18H,3-6,8-9H2,(H,17,19)/t12-,13+/m0/s1
• InChI Key: PKDXKXWAVKDRSH-QWHCGFSZSA-N
• Canonical SMILES: C1CNCC(C1CNC(=O)C2=CC3=C(C=C2)OCC3)O
• Isomeric SMILES: C1CNC[C@H]([C@@H]1CNC(=O)C2=CC3=C(C=C2)OCC3)O
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. It’s a colorless liquid and a component of coal tar. Benzofuran is the structural nucleus (parent compound) of many related compounds with more complex structures.

Synthesis Analysis

Benzofurans can be prepared by various methods in the laboratory. For example, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a five-membered furan ring fused with a six-membered benzene ring. The exact structure of the specific compound you’re asking about would include additional functional groups attached to this basic structure.

Chemical Reactions Analysis

Benzofuran compounds can undergo a variety of chemical reactions, depending on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzofuran derivative would depend on its exact molecular structure. For example, benzofuran itself is a colorless liquid with a molecular weight of 118.135 g·mol −1.

Mechanism of Action

Some benzofuran derivatives have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The exact mechanism of action would depend on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with a specific benzofuran derivative would depend on its exact molecular structure and its biological activity. Some benzofuran derivatives have shown significant biological activity, which could potentially lead to safety concerns.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological activities. Future research in this area is likely to focus on the development of new benzofuran derivatives with improved biological activity and safety profiles.